Cas no 18650-87-8 (3-O-Benzyl Estriol)

• Product Name: 3-O-Benzyl Estriol
• CAS No: 18650-87-8
• MF: C₂₅H₃₀O₃
• MW: 378.503907680511
• CID: 123111
• PubChem ID: 16100983
• Update Time: 2025-04-18

3-O-Benzyl Estriol Chemical and Physical Properties

Names and Identifiers

• Estra-1,3,5(10)-triene-16,17-diol,3-(phenylmethoxy)-, (16a,17b)-
• ESTRIOL 3-BENZYL ETHER
• (2S,3R)-3-METHYLGLUTAMIC ACID HYDROCHLORIDE SALT
• (8R,9S,13S,14S,16R,17R)-13-methyl-3-phenylmethoxy-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-16,17-diol
• 3-O-Benzyl Estriol
• 3-(Benzyloxy)-estra-1,3,5(10)-triene-16
• A)-3-(Phenylmethoxy)-estra-1,3,5(10)-triene-16,17-diol
• A,17
• A-diol
• Estriol IMpurity C
• oestriol 3-benzyl ether
• 3-O-Benzyl 17-Epiestriol
• IMp. D (EP) as HeMihydrate: Estradiol HeMihydrate
• 1,3,5(10)-Estratriene-3,16α,17β-triol 3-benzyl ether
• 3,16α,17β-Trihydroxy-1,3,5(10)-estratriene 3-benzyl ether
• J-011971
• DTXSID70582803
• (16alpha,17beta)-3-(Benzyloxy)estra-1,3,5(10)-triene-16,17-diol
• 18650-87-8
• SCHEMBL301447
• CHEMBL3138703

• Inchi： 1S/C25H30O3/c1-25-12-11-20-19-10-8-18(28-15-16-5-3-2-4-6-16)13-17(19)7-9-21(20)22(25)14-23(26)24(25)27/h2-6,8,10,13,20-24,26-27H,7,9,11-12,14-15H2,1H3/t20-,21-,22+,23-,24+,25+/m1/s1
• InChI Key： GDUPBUZZJUIEDX-RIQJQHKOSA-N
• SMILES： O[C@H]1[C@@H](C[C@H]2[C@@H]3CCC4C=C(C=CC=4[C@H]3CC[C@@]21C)OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 378.21900
• Monoisotopic Mass: 378.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 542.2±50.0 °C at 760 mmHg
• Flash Point: 281.7±30.1 °C
• PSA: 49.69000
• LogP: 4.45340
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

3-O-Benzyl Estriol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 40
• Safety Instruction： 22-36
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids